7-Bromo-5-fluoro-2,3-dihydro-1-benzofuran

• IUPAC Name: 7-bromo-5-fluoro-2,3-dihydro-1-benzofuran
• InChI: InChI=1S/C8H6BrFO/c9-7-4-6(10)3-5-1-2-11-8(5)7/h3-4H,1-2H2
• InChI Key: YMTDRJZBYRHXTD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2Br)F
• Molecular Formula: C8H6BrFO
• Molecular Weight: 217.03 g/mol
• CAS No.: 1432609-54-5

Description

7-Bromo-5-fluoro-2,3-dihydro-1-benzofuran: is a chemical compound with the molecular formula C8H6BrFO. It is a derivative of benzofuran, a heterocyclic compound containing a fused benzene and furan ring. The presence of bromine and fluorine atoms in the structure makes it a valuable compound for various chemical and pharmaceutical applications.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been found to exhibit significant cell growth inhibitory effects in various types of cancer cells , suggesting that they may interact with cellular targets to inhibit cell proliferation.

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran derivatives , it is likely that multiple pathways are affected, leading to downstream effects such as cell growth inhibition.

Result of Action

Benzofuran derivatives have been found to exhibit significant cell growth inhibitory effects in various types of cancer cells , suggesting that the compound may have similar effects.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromo-5-fluoro-2,3-dihydro-1-benzofuran typically involves the bromination and fluorination of 2,3-dihydro-1-benzofuran. One common method includes the following steps:

Bromination: 2,3-dihydro-1-benzofuran is reacted with bromine in the presence of a catalyst such as iron(III) bromide to introduce the bromine atom at the 7-position.

Fluorination: The brominated intermediate is then subjected to fluorination using a fluorinating agent such as potassium fluoride or cesium fluoride under appropriate conditions to introduce the fluorine atom at the 5-position.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions: 7-Bromo-5-fluoro-2,3-dihydro-1-benzofuran can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding benzofuran derivatives with different oxidation states.

Reduction Reactions: Reduction of the compound can lead to the formation of dihydrobenzofuran derivatives with reduced functional groups.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzofuran derivatives, while oxidation and reduction can lead to different oxidation states and reduced forms of the compound.

Scientific Research Applications

Chemistry: 7-Bromo-5-fluoro-2,3-dihydro-1-benzofuran is used as a building block in organic synthesis

Biology and Medicine: The compound has shown potential in medicinal chemistry for the development of new drugs. Its unique structure allows for the exploration of its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and advanced materials. Its reactivity and functional groups make it suitable for various industrial applications.

Comparison with Similar Compounds

7-Bromo-2,3-dihydro-1-benzofuran: Lacks the fluorine atom, which may result in different reactivity and biological activity.

5-Fluoro-2,3-dihydro-1-benzofuran: Lacks the bromine atom, which can affect its chemical properties and applications.

2,3-Dihydro-1-benzofuran: The parent compound without any halogen substitutions, used as a reference for comparing the effects of bromine and fluorine substitutions.

Uniqueness: The presence of both bromine and fluorine atoms in 7-Bromo-5-fluoro-2,3-dihydro-1-benzofuran makes it unique compared to its analogs. These halogen atoms can significantly influence the compound’s reactivity, stability, and biological activity, making it a valuable compound for various scientific and industrial applications.

Synthesis routes and methods

Procedure details

To the compound (2.5 g, 7.4 mmol) obtained in Step 1, THF (50 mL) was added. At −78° C., a 2.6 M n-butyllithium/n-hexane solution (2.9 mL, 7.5 mmol) was added thereto and stirred for 1 hour, and then stirred at room temperature overnight. The solvent was distilled away under reduced pressure. The resulting residue was subjected to reversed-phase HPLC using ODS as a filler, and eluted with a mixture solution of water and acetonitrile, which contained trifluoroacetic acid at 0.1% (v/v). The target fraction was lyophilized to thus obtain the title compound.